Cas no 851404-91-6 (4-chloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide)

4-Chloro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide is a synthetic organic compound featuring a quinolinone core linked to a chloro-substituted benzamide moiety. This structure imparts potential biological activity, making it of interest in pharmaceutical and agrochemical research. The chloro and methyl substituents enhance its reactivity and selectivity, while the amide bridge contributes to stability and binding affinity. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound's purity and consistent synthesis make it suitable for high-throughput screening and mechanistic investigations. Its applications may include kinase inhibition or antimicrobial research, though further studies are required to fully elucidate its pharmacological profile.
4-chloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide structure
851404-91-6 structure
Product Name:4-chloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
CAS No:851404-91-6
MF:C19H17ClN2O2
MW:340.803483724594
CID:6135842
PubChem ID:3327638
Update Time:2025-11-05

4-chloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
    • Benzamide, 4-chloro-N-[2-(1,2-dihydro-7-methyl-2-oxo-3-quinolinyl)ethyl]-
    • AKOS016488594
    • 4-chloro-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]benzamide
    • AB00669446-01
    • 851404-91-6
    • F0611-0495
    • Inchi: 1S/C19H17ClN2O2/c1-12-2-3-14-11-15(19(24)22-17(14)10-12)8-9-21-18(23)13-4-6-16(20)7-5-13/h2-7,10-11H,8-9H2,1H3,(H,21,23)(H,22,24)
    • InChI Key: CGUVWXASMYEMKG-UHFFFAOYSA-N
    • SMILES: C(NCCC1=CC2=C(NC1=O)C=C(C)C=C2)(=O)C1=CC=C(Cl)C=C1

Computed Properties

  • Exact Mass: 340.098
  • Monoisotopic Mass: 340.098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.259±0.06 g/cm3(Predicted)
  • Boiling Point: 603.1±55.0 °C(Predicted)
  • pka: 11?+-.0.70(Predicted)

4-chloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0611-0495-2μmol
4-chloro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide
851404-91-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0611-0495-5μmol
4-chloro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide
851404-91-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0611-0495-10μmol
4-chloro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide
851404-91-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0611-0495-20μmol
4-chloro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide
851404-91-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0611-0495-1mg
4-chloro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide
851404-91-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0611-0495-2mg
4-chloro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide
851404-91-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0611-0495-3mg
4-chloro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide
851404-91-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0611-0495-4mg
4-chloro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide
851404-91-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0611-0495-5mg
4-chloro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide
851404-91-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0611-0495-10mg
4-chloro-N-[2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide
851404-91-6 90%+
10mg
$79.0 2023-05-17

Additional information on 4-chloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide

4-Chloro-N-2-(7-Methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide (CAS No. 851404-91-6): A Comprehensive Overview

4-Chloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide (CAS No. 851404-91-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of quinolone derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The molecular structure of 4-chloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide is characterized by a quinoline core with a chlorobenzamide moiety and a substituted ethylamine linker. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 4-chloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide in the treatment of bacterial infections. Quinolone derivatives are well-known for their broad-spectrum antibacterial activity, and this particular compound has shown promising results in inhibiting the growth of both Gram-positive and Gram-negative bacteria. The chlorobenzamide group is believed to enhance the compound's ability to penetrate bacterial cell walls, thereby improving its efficacy.

In addition to its antibacterial properties, 4-chloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in the management of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer activity of 4-chloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide has also been explored in several preclinical studies. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the disruption of cellular signaling pathways that regulate cell proliferation and survival. Specifically, the compound has been found to inhibit the activation of key kinases such as AKT and ERK, which are often dysregulated in cancer cells.

Beyond its direct pharmacological effects, 4-chloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-y l)ethylbenzamide has also been studied for its potential as a lead compound in drug discovery efforts. Its unique structural features make it an attractive scaffold for the development of novel therapeutic agents with improved potency and selectivity. Chemists have explored various modifications to the molecule, such as altering the substituents on the quinoline ring or modifying the ethylamine linker, to optimize its biological activity and pharmacokinetic properties.

The synthesis of 4-chloro-N-2-(7-methyl - 2 - oxo - 1 , 2 - dihydroquinolin - 3 - yl ) ethylbenzamide typically involves multi-step procedures that include the formation of the quinoline core and subsequent functionalization steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its potential commercialization as a pharmaceutical product.

In conclusion, 4-chloro-N - 2 - ( 7 - methyl - 2 - ox o - 1 , 2 - dihydroquinolin - 3 - yl ) ethylbenzamide (CAS No. 851404 - 91 - 6) represents a promising candidate in the development of new therapeutic agents due to its diverse biological activities and structural versatility. Ongoing research continues to uncover new applications and optimize its properties for clinical use.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd